Cas no 10478-33-8 (1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione)

• Product Name: 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione
• CAS No: 10478-33-8
• MF: C₇H₇NO₂
• MW: 137.1360
• MDL: MFCD06740819
• CID: 2111456
• PubChem ID: 253662464
• Update Time: 2025-10-30

1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-ynyl)pyrrolidine-2,5-dione
• N-(2-Propynyl)succinimide
• 1-prop-2-ynylpyrrolidine-2,5-dione
• N-Propargylsuccinimide
• 2,5-Pyrrolidinedione, 1-(2-propynyl)-
• 1-(prop-2-yn-1-yl)pyrrolidine-2,5-dione
• SBB039933
• (1-prop-2-ynyl)pyrrolidine-2,5-dione
• 1-prop-2-ynylazolidine-2,5-dione
• DOTAQRZGKATJIC-UHFFFAOYSA-N
• 1-prop-2-ynyl-pyrrolidine-2,5-dione
• ST50160590
• P2191
• DTXSID10406130
• AS-63040
• AKOS000271351
• SCHEMBL11726006
• DA-30576
• CS-0440190
• C14080
• 10478-33-8
• MFCD06740819
• F3250-0645
• 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione

• MDL： MFCD06740819
• Inchi： 1S/C7H7NO2/c1-2-5-8-6(9)3-4-7(8)10/h1H,3-5H2
• InChI Key： DOTAQRZGKATJIC-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C(N1C([H])([H])C#C[H])=O

Computed Properties

• Exact Mass: 137.047678466g/mol
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: -0.7

Experimental Properties

• Melting Point: 51.0 to 55.0 deg-C
• Boiling Point: 237°C(lit.)

1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione

Recent Advances in the Study of 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione (CAS: 10478-33-8)

1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione (CAS: 10478-33-8) is a chemically modified derivative of pyrrolidine-2,5-dione, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel inhibitors targeting enzymes involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione as a building block for click chemistry-based drug discovery. The research team utilized its alkyne functionality to facilitate Huisgen cycloaddition reactions, enabling the rapid assembly of a library of small-molecule inhibitors. These inhibitors were subsequently screened for activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The results revealed several promising candidates with nanomolar inhibitory potency, highlighting the compound's potential in oncology drug development.

Further investigations into the mechanistic aspects of 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione have uncovered its ability to act as a Michael acceptor, forming covalent adducts with nucleophilic residues in target proteins. This property has been exploited in the design of irreversible inhibitors for cysteine proteases, as reported in a 2024 ACS Chemical Biology article. The study detailed the synthesis and evaluation of a series of derivatives, with one compound exhibiting exceptional selectivity for cathepsin B, a protease associated with tumor metastasis and inflammatory diseases.

In addition to its applications in drug discovery, 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione has been investigated as a tool compound for chemical proteomics. A recent Nature Chemical Biology publication described its use in activity-based protein profiling (ABPP) to identify off-targets of clinical kinase inhibitors. The compound's alkyne handle allowed for subsequent conjugation to biotin tags, enabling the enrichment and identification of labeled proteins via mass spectrometry. This approach provided valuable insights into the polypharmacology of kinase inhibitors, aiding in the optimization of their selectivity profiles.

Despite these advances, challenges remain in the optimization of 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione-based compounds for in vivo applications. Issues such as metabolic stability and pharmacokinetic properties need to be addressed through further structural modifications. Ongoing research is exploring the incorporation of this scaffold into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation strategies, which could expand its therapeutic potential.

In conclusion, 1-(Prop-2-yn-1-yl)pyrrolidine-2,5-dione (CAS: 10478-33-8) continues to be a valuable chemical tool in medicinal chemistry and chemical biology research. Its unique reactivity profile enables diverse applications ranging from drug discovery to chemical proteomics. Future studies are expected to further elucidate its potential in addressing unmet medical needs, particularly in the areas of oncology and inflammation.